Cas no 4249-19-8 ((2S)-3-amino-2-methyl-propanoic acid)

(2S)-3-amino-2-methyl-propanoic acid structure

4249-19-8 structure

Product Name:(2S)-3-amino-2-methyl-propanoic acid

CAS No:4249-19-8

MF:C₄H₉NO₂

MW:103.119761228561

MDL:MFCD07372875

CID:928183

PubChem ID:439434

Update Time:2025-04-19

(2S)-3-amino-2-methyl-propanoic acid Chemical and Physical Properties

Names and Identifiers

- (S)-3-Amino-2-methylpropanoic acid
- (2S)-3-Amino-2-methylpropanoic acid
- (S)-3-AMINO-2-METHYLPROPIONIC ACID
- (S)-3-Amino-2-methyl-propionic acid
- S-b-aminoisobutyric acid
- (S)-b-aminoisobutyric acid
- (2S)-3-amino-2-methyl-propanoic acid
- AKOS016842304
- (+)-beta-Aminoisobutyric acid
- F15101
- L-3-Amino-2-methylpropanoate
- Q27088673
- (S)-beta-aminoisobutyrate
- L-3-Amino-2-methylpropionic acid
- L-3-Aminoisobutyric acid, >=97.0% (TLC)
- (+)-.ALPHA.-METHYL-.BETA.-ALANINE
- GS-0807
- EN300-132518
- L-Baiba
- CS-0062338
- MFCD07372875
- (+)-a-Methyl-b-alanine
- S-BAIBA
- 3-Aminoisobutyric acid, 2S-
- L-b-aminoisobutyrate
- S-beta-aminoisobutyrate
- L-beta-aminoisobutyrate
- (+)-b-Aminoisobutyric acid
- 2S-methyl-3-amino-propanoic acid
- BIB
- L-2-methyl-b-Alanine
- SCHEMBL456709
- DTXSID901313225
- (S)-3-amino-2-methyl-Propanoate
- HY-113380
- (S)-3-Amino-isobutanoate
- (S)-b-amino-isobutyric acid
- (S)-3-aminoisobutyric acid
- (+)-alpha-Methyl-beta-alanine
- (S)-beta-aminoisobutyric acid
- (S)-3-Amino-2-methylpropanoicacid
- (S)-3-Amino-isobutyrate
- LMFA01100050
- (S)-3-amino-2-methyl-Propanoic acid
- (S)-3-Amino-isobutyric acid
- L-2-methyl-beta-Alanine
- L-a-Methyl-ss-alanine
- (S)-3-Aminoisobutanoate
- L-3-Amino-2-methylpropanoic acid
- (+)-ss-Aminoisobutyric acid
- L-3-Amino-isobutanoic acid
- (S)-3-Amino-isobutanoic acid
- L-3-Aminoisobutanoate
- C03284
- S-b-aminoisobutyrate
- L-b-Aminoisobutyric acid
- 4249-19-8
- L-3-aminoisobutyric acid
- CHEBI:33094
- L-3-Amino-isobutyric acid
- A854480
- L-3-Amino-isobutyrate
- H1WR898GX7
- (S)-3-Amino-2-methylpropanoate
- L-3-Amino-isobutanoate
- (S)-.BETA.-AMINOISOBUTYRIC ACID
- S-beta-aminoisobutyric acid
- UNII-H1WR898GX7
- L-beta-Aminoisobutyric acid
- L-3-aminoisobutyrate
- Baiba, (S)-
- 3-Aminoisobutanoic acid
- L-I(2)-Aminoisobutyric acid
- BETA-AMINO ISOBUTYRATE
- DS-019317
- L-?-AMINOISOBUTYRIC ACID
- MDL： MFCD07372875
- Inchi： 1S/C4H9NO2/c1-3(2-5)4(6)7/h3H,2,5H2,1H3,(H,6,7)/t3-/m0/s1
- InChI Key： QCHPKSFMDHPSNR-VKHMYHEASA-N
- SMILES： OC([C@@H](C)CN)=O

Computed Properties

Exact Mass: 103.06300
Monoisotopic Mass: 103.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 7
Rotatable Bond Count: 2
Complexity: 72.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: -2.9
Topological Polar Surface Area: 63.3Å²

Experimental Properties

PSA: 63.32000
LogP: 0.36610

(2S)-3-amino-2-methyl-propanoic acid Security Information

Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

(2S)-3-amino-2-methyl-propanoic acid Pricemore >>

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